6-benzyl-2-(3-oxo-3H-benzo[f]chromene-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
Description
This compound belongs to a series of 3-oxo-3H-benzo[f]chromene-2-carboxylic acid derivatives . It has been synthesized and evaluated for its in vitro proliferation inhibitory activities against human non-small cell lung cancer (NSCLC) cell lines .
Synthesis Analysis
The synthesis of this compound involves a series of chemical reactions. The process starts from variously substituted salicylaldehydes and α,β-unsaturated carbonyl compounds to form the chromene core . The key step is a highly regioselective intermolecular Diels–Alder cycloaddition between 3-vinyl-2H-chromenes and methyl propiolate, followed by oxidative aromatization of the cyclohexadiene cycloadduct intermediate .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound have been analyzed. The key step is a highly regioselective intermolecular Diels–Alder cycloaddition . This reaction is followed by oxidative aromatization of the cyclohexadiene cycloadduct intermediate .Future Directions
The future directions for this compound could involve further studies on its antiproliferative potential and its photophysical properties. One of the compounds in the same series demonstrated excellent fluorescence properties, suggesting it could be used as an effective fluorescence probe for biological imaging .
properties
IUPAC Name |
6-benzyl-2-[(3-oxobenzo[f]chromene-2-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H23N3O4S.ClH/c30-26(33)25-20-12-13-32(15-17-6-2-1-3-7-17)16-24(20)37-28(25)31-27(34)22-14-21-19-9-5-4-8-18(19)10-11-23(21)36-29(22)35;/h1-11,14H,12-13,15-16H2,(H2,30,33)(H,31,34);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJHQIOYNXIOVKB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1C(=C(S2)NC(=O)C3=CC4=C(C=CC5=CC=CC=C54)OC3=O)C(=O)N)CC6=CC=CC=C6.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H24ClN3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
546.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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